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Abstract

This application note details a robust and sensitive method for the quantification of Celecoxib in
biological matrices, such as human plasma, using liquid chromatography-tandem mass
spectrometry (LC-MS/MS). The method employs a deuterated internal standard (Celecoxib-d7)
to ensure accuracy and precision. The described protocol includes sample preparation,
chromatographic separation, and mass spectrometric detection using Multiple Reaction
Monitoring (MRM). This methodology is suitable for pharmacokinetic studies, bioequivalence
assessments, and therapeutic drug monitoring.

Introduction

Celecoxib is a nonsteroidal anti-inflammatory drug (NSAID) that selectively inhibits
cyclooxygenase-2 (COX-2).[1][2] Accurate and reliable quantification of Celecoxib in biological
samples is crucial for clinical and research applications. LC-MS/MS offers high selectivity and
sensitivity for the determination of drug concentrations in complex matrices. This application
note provides a detailed protocol for the analysis of Celecoxib using Celecoxib-d7 as an
internal standard.
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Experimental
Materials and Reagents

e Celecoxib and Celecoxib-d7 reference standards

HPLC-grade methanol and acetonitrile

Ammonium acetate

Formic acid

Ultrapure water

Human plasma (or other relevant biological matrix)

Instrumentation

 Liquid chromatograph (e.g., Waters Acquity UPLC)
o Tandem mass spectrometer (e.g., API 5500 Qtrap or Thermo Finnigan Quantam ultra)

e C18 or C8 analytical column

Standard Solution Preparation

Stock solutions of Celecoxib and Celecoxib-d7 are prepared by dissolving the accurately
weighed compounds in methanol to a concentration of 1 mg/mL. Working standard solutions
are prepared by serial dilution of the stock solutions with a mixture of methanol and water.

Protocols
Sample Preparation: Solid-Phase Extraction (SPE)

e To 300 pL of human plasma, add the Celecoxib-d7 internal standard solution.
e Load the sample onto a pre-conditioned Strata-X SPE cartridge.

e Wash the cartridge to remove interferences.
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o Elute the analyte and internal standard with an appropriate solvent.

o Evaporate the eluate to dryness and reconstitute in the mobile phase for LC-MS/MS
analysis.[3]

Sample Preparation: Liquid-Liquid Extraction (LLE)

e To a volume of human plasma, add the internal standard.

o Add methyl tert-butyl ether (MTBE) as the extraction solvent.[4]

» Vortex the mixture to ensure thorough mixing.

» Centrifuge to separate the organic and aqueous layers.

o Transfer the organic layer to a clean tube and evaporate to dryness.

e Reconstitute the residue in the mobile phase for injection.

LC-MS/MS Conditions

The chromatographic separation and mass spectrometric detection are performed according to
the parameters outlined in the tables below.

Data Presentation
Table 1: MRM Transitions for Celecoxib and Celecoxib-
d7

Precursor lon Product lon lonization
Analyte Reference
(m/z) (m/z) Mode
Celecoxib 382.2 214.1 Positive [5]
Celecoxib 380.1 316.3 Negative [6]
Celecoxib 380.0 315.9 Negative [7]
Celecoxib-d7 387.0 323.0 Negative [7]
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ble 2: le Liquid C | liti

Parameter Condition 1 Condition 2
ACE C8-300 (50 x 4.0 mm, 3.0
Column Luna HILIC
Hm)
10mM ammonium formate (pH )
) . ) ) Methanol:1.0 mmol ammonium
Mobile Phase 3.0 with formic acid):methanol
acetate (80:20, v/v)
(5:95, viv)
Flow Rate 0.2 mL/min Not Specified
Run Time <2 min Not Specified
Reference [4] [3]

ble 3: | : ~onditi

Parameter

Condition 1

Condition 2

lonization Mode

Negative Electrospray

lonization (ESI)

Positive/Negative lon-
Switching ESI

Multiple Reaction Monitoring

Selected Reaction Monitoring

Scan Type
(MRM) (SRM)
lonspray Voltage -4500 V Not Specified
Source Temperature 700 °C Not Specified
Reference [8] [6]
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Caption: Experimental workflow for Celecoxib analysis.
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Caption: MRM transitions for Celecoxib and its internal standard.

Conclusion

The LC-MS/MS method described in this application note provides a reliable and sensitive
approach for the quantification of Celecoxib in biological matrices. The use of a deuterated
internal standard, coupled with either solid-phase or liquid-liquid extraction, ensures high
accuracy and precision, making it a valuable tool for a wide range of research and clinical
applications.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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